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Compound of Interest

Compound Name: QuadraSil MP

Cat. No.: B1169412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the recommended storage conditions and stability

considerations for QuadraSil® MP, a mercaptopropyl-functionalized silica gel widely utilized as

a metal scavenger in pharmaceutical and fine chemical applications. Adherence to these

guidelines is crucial for maintaining the product's performance and ensuring the integrity of

your research and development processes.

Recommended Storage and Handling
Proper storage is paramount to preserving the efficacy of QuadraSil® MP. The material is

known for its chemical and thermal stability, making it robust under appropriate conditions.[1]

Key Storage Recommendations:

Temperature: Store at ambient room temperature.[2]

Atmosphere: QuadraSil® MP is air-stable.[2] For hygroscopic functionalized silicas, storage

under an inert atmosphere is recommended to prevent moisture absorption.[3]

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[4] This

prevents moisture ingress and contamination.

Incompatibilities: Avoid contact with strong oxidizing agents, which can lead to the

degradation of the mercaptopropyl functional groups and the formation of hazardous
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decomposition products such as sulfur oxides, silicon dioxide, and hydrogen sulfide (H₂S).

Summary of Storage Conditions
Parameter Recommendation Rationale

Temperature Room Temperature
Ensures stability without the

need for refrigeration.

Atmosphere

Air-stable; Inert atmosphere for

long-term storage of

hygroscopic materials

Prevents degradation from

atmospheric components.

Minimizes moisture uptake for

sensitive functional groups.[3]

Container
Tightly sealed, in a dry and

well-ventilated area

Protects from moisture and

environmental contaminants.

Avoid Strong oxidizing agents
Prevents chemical degradation

of the functional groups.

Shelf Life and Stability
While QuadraSil® MP is stable under normal storage conditions, a specific shelf life is not

broadly published and is typically lot-dependent. For precise information, users should always

refer to the Certificate of Analysis (CoA) provided by the manufacturer for the specific lot in use.

The CoA will detail the manufacturing date and, in many cases, a recommended retest date or

expiration date.

The stability of functionalized silica gels like QuadraSil® MP is determined through rigorous

stability testing programs. These studies assess the material's physical and chemical integrity

over time and under various environmental conditions.

Experimental Protocols for Stability Testing
The following outlines a generalized experimental approach for determining the shelf life of

functionalized silica materials, based on industry-standard stability testing guidelines.[5][6]

Real-Time Stability Studies
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Objective: To evaluate the long-term stability of the material under recommended storage

conditions.

Methodology:

At least three different batches of QuadraSil® MP are stored in their commercial

packaging at the recommended storage temperature (e.g., 25°C ± 2°C) and relative

humidity (e.g., 60% RH ± 5% RH).

Samples are withdrawn at predetermined intervals (e.g., 0, 3, 6, 9, 12, 18, 24, and 36

months).

At each time point, the samples are analyzed for key quality attributes.

Accelerated Stability Studies
Objective: To predict the long-term stability of the material by subjecting it to exaggerated

storage conditions.[5][6]

Methodology:

Samples from at least three batches are stored at elevated temperatures and humidity

(e.g., 40°C ± 2°C / 75% RH ± 5% RH).[6]

Samples are tested at more frequent intervals (e.g., 0, 1, 3, and 6 months).

The data is used to model the degradation kinetics and project a shelf life under normal

storage conditions.

Key Quality Attributes for Testing:
Appearance: Visual inspection for any changes in color or texture.

Functional Group Loading: Titration or elemental analysis to determine the concentration of

mercaptopropyl groups. A significant decrease would indicate degradation.

Metal Scavenging Performance: A functional assay to measure the efficiency of removing a

target metal (e.g., palladium, ruthenium) from a standard solution.[7]
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Moisture Content: Karl Fischer titration to assess the level of water absorption.

Particle Size Distribution: To ensure the physical integrity of the silica support.

Logical Workflow for Maintaining QuadraSil® MP
Stability
The following diagram illustrates the relationship between proper storage practices and the

preservation of QuadraSil® MP's quality and performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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